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Compound of Interest

Compound Name: Dichlorophosphate

Cat. No.: B8581778

Introduction

Dichlorophosphates are a class of organophosphorus compounds characterized by a central
phosphorus atom bonded to two oxygen atoms and two chlorine atoms. The term can refer to
the dichlorophosphate anion (PO2Clz™) or to various ester derivatives where an organic group
is attached to one of the oxygen atoms. These compounds are highly reactive and serve as
important intermediates in organic synthesis, particularly in the preparation of pharmaceuticals,
agrochemicals, and novel materials. This guide provides a comprehensive overview of the
chemical properties, synthesis, and applications of dichlorophosphates for researchers,
scientists, and professionals in drug development.

Chemical Formula and Structure

The chemical formula for the dichlorophosphate anion is PO2Clz2~[1]. This anion is the
conjugate base of dichlorophosphoric acid. More commonly encountered in synthetic chemistry
are the dichlorophosphate esters, such as methyl dichlorophosphate (CHsCI|202P) and
ethyl dichlorophosphate (C2HsCI202P)[2][3].

Core Properties of Dichlorophosphate and its
Derivatives

The properties of dichlorophosphates can vary depending on the specific compound. The
following table summarizes key quantitative data for the dichlorophosphate anion and its
methyl and ethyl esters.
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Dichlorophosphate = Methyl Ethyl
Property . . .
Anion Dichlorophosphate  Dichlorophosphate
Molecular Formula Cl202P[1] CHsCI202P[2][4] C2HsCI202P[3][5]
Molecular Weight 133.88 g/mol [1] 148.91 g/mol [2][4] 162.94 g/mol [6][7]
CAS Number 47986-81-2[1] 677-24-7[2][4] 1498-51-7[5][8]
187.0 £ 9.0 °C at 760
Boiling Point N/A Not available mmHg[6][7], 60-65
°C/10 mmHg
_ _ 1.373 g/mL at 25 °C,
Density N/A Not available
~1.4 g/lcm3[6][7]
Refractive Index N/A Not available n20/D 1.434
] ] 113 °C (closed cup),
Flash Point N/A Not available

28.0 + 26.4 °C[6][7]

Synthesis of Dichlorophosphate Compounds

Dichlorophosphate esters are typically synthesized from phosphorus oxychloride (POCIs).
The general approach involves the reaction of POCIs with an alcohol or a phenoxide.

Experimental Protocol: Synthesis of Ethyl
Dichlorophosphate

Ethyl dichlorophosphate can be prepared by treating phosphoryl chloride with one equivalent
of ethanol in the presence of a base like triethylamine[9].

Materials:
e Phosphoryl chloride (POCI5)
o Ethanol (C2HsOH)

o Triethylamine (EtsN)
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e Anhydrous solvent (e.g., diethyl ether)

Procedure:

A solution of ethanol and triethylamine in anhydrous diethyl ether is prepared in a reaction
vessel under an inert atmosphere (e.g., nitrogen or argon).

e The solution is cooled in an ice bath.
e Phosphoryl chloride is added dropwise to the cooled solution with constant stirring.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours.

» The triethylamine hydrochloride precipitate is removed by filtration.
e The solvent is removed from the filtrate under reduced pressure.

e The crude ethyl dichlorophosphate is then purified by fractional distillation under reduced
pressure.

Experimental Protocol: Synthesis of Phenyl
Dichlorophosphate

Phenyl dichlorophosphate is prepared by the reaction of phosphorus oxychloride with
anhydrous sodium phenoxide[10].

Materials:

e Phosphorus oxychloride (POCIs)

¢ Anhydrous sodium phenoxide (NaOPh)

Procedure:

o Anhydrous powdered sodium phenoxide is added to an excess of phosphorus oxychloride.

e The mixture is stirred, and the reaction proceeds.
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¢ The precipitated sodium chloride is removed by filtration.
e Excess phosphorus oxychloride is removed from the filtrate under reduced pressure.

e The resulting crude oil is purified by distillation in a Vigreux column, collecting the fraction at
103-106 °C (9 mmHg)[10].

Phosphorus Oxychloride (POCIz)

Alcohol (ROH) or
Phenol (ArOH)

R-O-P(O)Cl2
(Dichlorophosphate Ester)

Base (e.g., EtsN)
or Metal Alkoxide (e.g., NaOR)

Byproduct
(e.g., EtsN-HCI or NaCl)

Click to download full resolution via product page

Caption: General synthesis pathway for dichlorophosphate esters.

Chemical Reactivity and Applications

Dichlorophosphates are highly reactive electrophiles due to the presence of the two chlorine
atoms, which are good leaving groups. This reactivity makes them valuable reagents in organic
synthesis.
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Phosphorylating Agents

The primary application of dichlorophosphates is as phosphorylating agents. They are used
to introduce the phosphate group into various molecules, a crucial step in the synthesis of
many bioactive compounds.

» Nucleoside Prodrugs: Ethyl dichlorophosphate is used in the preparation of nucleoside
phosphate and phosphonate prodrugs[9]. For example, it is an intermediate in the synthesis
of Sofosbuvir (PSI-7977), a drug used for treating hepatitis C[11].

o Bioactive Molecules: These reagents are used to prepare dialkylphosphocholines which
have shown antiprotozoal, antifungal, and antitumor activities[11].

e Enzyme Inhibitors: Ethyl dichlorophosphate was used as a starting material in the
synthesis of phosphinanes and azaphosphinanes that act as potent and selective inhibitors
of thrombin-activatable fibrinolysis inhibitor (TAFIa)[9].

Synthesis of Novel Materials

The reactivity of dichlorophosphates also extends to material science.

o Flame Retardants: Ethyl dichlorophosphate can be used to introduce phosphorus
functionalities into polymer backbones, creating materials with enhanced flame-retardant
properties for use in electronics, construction, and textiles[12].

e Functional Materials: The precise control offered by dichlorophosphates as
phosphorylating agents is valuable for designing materials with specific optical, thermal, or
electrical properties[12].
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Caption: Applications of dichlorophosphate esters in synthesis.

Safety and Handling
Dichlorophosphate compounds are hazardous and must be handled with appropriate safety
precautions.

» Toxicity: They are very toxic by ingestion, inhalation, and skin absorption[9][11].

o Corrosivity: These compounds are corrosive and can cause severe skin, eye, and mucous
membrane irritation[11]. Contact with skin can lead to visible destruction or irreversible
alterations of tissue[11].

o Reactivity with Water: Dichlorophosphates react with water to form hydrogen chloride
(hydrochloric acid)[3].

e Reactivity with Reducing Agents: Organophosphates can react with strong reducing agents
to form highly toxic and flammable phosphine gas[11].

e Personal Protective Equipment (PPE): When handling dichlorophosphates, appropriate
PPE such as faceshields, gloves, goggles, and a suitable respirator (e.g., type ABEK
(EN214387) filter) should be worn.

» Storage: Store in a cool, well-ventilated area[7].
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Due to their hazardous nature, all work with dichlorophosphates should be conducted in a
well-ventilated fume hood by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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